Cas no 1250992-31-4 (2-(5-Bromoindolin-3-yl)oxazole)

• Product Name: 2-(5-Bromoindolin-3-yl)oxazole
• CAS No: 1250992-31-4
• MF: C₁₁H₉BrN₂O
• MW: 265.105961561203
• CID: 4564709
• Update Time: 2025-08-05

2-(5-Bromoindolin-3-yl)oxazole Chemical and Physical Properties

Names and Identifiers

• 2-(5-bromoindolin-3-yl)oxazole
• SB65527
• AM805389
• 2-(5-bromo-2,3-dihydro-1H-indol-3-yl)-1,3-oxazole
• 2-(5-Bromoindolin-3-yl)oxazole

• Inchi： 1S/C11H9BrN2O/c12-7-1-2-10-8(5-7)9(6-14-10)11-13-3-4-15-11/h1-5,9,14H,6H2
• InChI Key： HQUYTAVRRSAYMO-UHFFFAOYSA-N
• SMILES： BrC1C=CC2=C(C=1)C(C1=NC=CO1)CN2

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 1
• Complexity: 239
• XLogP3: 2.5
• Topological Polar Surface Area: 38.1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Indoles and derivatives Indolines

Additional information on 2-(5-Bromoindolin-3-yl)oxazole

Recent Advances in the Study of 2-(5-Bromoindolin-3-yl)oxazole (CAS: 1250992-31-4) in Chemical Biology and Pharmaceutical Research

2-(5-Bromoindolin-3-yl)oxazole (CAS: 1250992-31-4) is a heterocyclic compound that has garnered significant attention in recent years due to its potential applications in chemical biology and pharmaceutical research. This compound, characterized by its unique indole-oxazole hybrid structure, has been explored for its diverse biological activities, including its role as a kinase inhibitor and its potential in anticancer drug development. Recent studies have focused on elucidating its mechanism of action, optimizing its synthetic pathways, and evaluating its efficacy in various preclinical models.

The synthesis of 2-(5-Bromoindolin-3-yl)oxazole has been a subject of interest, with researchers developing more efficient and scalable methods to produce this compound. A recent study published in the Journal of Medicinal Chemistry reported a novel synthetic route that improves yield and reduces the number of steps required, making it more feasible for large-scale production. This advancement is critical for further pharmacological evaluations and potential clinical applications.

In terms of biological activity, 2-(5-Bromoindolin-3-yl)oxazole has shown promising results as a selective inhibitor of certain protein kinases, which are often implicated in cancer and inflammatory diseases. A 2023 study demonstrated its ability to inhibit the proliferation of cancer cell lines by targeting specific signaling pathways, such as the PI3K/AKT/mTOR axis. These findings suggest that this compound could serve as a lead molecule for the development of new anticancer therapies.

Moreover, the pharmacokinetic properties of 2-(5-Bromoindolin-3-yl)oxazole have been investigated to assess its suitability as a drug candidate. Recent preclinical studies have reported favorable absorption, distribution, metabolism, and excretion (ADME) profiles, along with acceptable toxicity levels in animal models. These results underscore its potential for further development and highlight the need for more extensive toxicological and efficacy studies.

In addition to its anticancer properties, 2-(5-Bromoindolin-3-yl)oxazole has also been explored for its antimicrobial activity. A 2022 study published in Bioorganic & Medicinal Chemistry Letters revealed its efficacy against a range of Gram-positive bacteria, including methicillin-resistant Staphylococcus aureus (MRSA). This broad-spectrum activity positions it as a potential candidate for addressing the growing issue of antibiotic resistance.

Despite these promising findings, challenges remain in the development of 2-(5-Bromoindolin-3-yl)oxazole as a therapeutic agent. Issues such as solubility, bioavailability, and off-target effects need to be addressed through structural modifications and formulation strategies. Collaborative efforts between chemists, biologists, and pharmacologists will be essential to overcome these hurdles and advance this compound toward clinical trials.

In conclusion, 2-(5-Bromoindolin-3-yl)oxazole (CAS: 1250992-31-4) represents a versatile and promising molecule in chemical biology and pharmaceutical research. Its diverse biological activities, coupled with recent advancements in synthesis and preclinical evaluation, make it a compelling subject for further investigation. Future research should focus on optimizing its pharmacological properties and exploring its potential in combination therapies, paving the way for its translation into clinical applications.